2-[4-chloro-3-(4-morpholinylsulfonyl)phenyl]-1,3-benzothiazole

• IUPAC Name: 4-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]sulfonylmorpholine
• InChI: InChI=1S/C17H15ClN2O3S2/c18-13-6-5-12(17-19-14-3-1-2-4-15(14)24-17)11-16(13)25(21,22)20-7-9-23-10-8-20/h1-6,11H,7-10H2
• InChI Key: NYXYHPRZFYDJRU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)C3=NC4=CC=CC=C4S3)Cl
• Molecular Formula: C17H15ClN2O3S2
• Molecular Weight: 394.9 g/mol

Description

2-[4-chloro-3-(4-morpholinylsulfonyl)phenyl]-1,3-benzothiazole is a synthetic compound with potential applications in scientific research. This compound is also known as MBZ and has been shown to exhibit promising biological activity in various studies.

Mechanism of Action

The exact mechanism of action of MBZ is not yet fully understood. However, studies have suggested that MBZ may inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. MBZ has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, MBZ has been found to modulate the activity of certain signaling pathways involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
MBZ has been found to have various biochemical and physiological effects. In cancer cells, MBZ has been shown to inhibit cell growth, induce apoptosis, and inhibit angiogenesis. In neurodegenerative diseases, MBZ has been found to have neuroprotective effects and improve cognitive function. Additionally, MBZ has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MBZ in lab experiments is its potential for use in cancer research and the treatment of neurodegenerative diseases. Additionally, MBZ has been found to have low toxicity levels, making it a relatively safe compound to use in experiments. However, one limitation of using MBZ is its low yield during synthesis, which may limit its availability for use in experiments.

Future Directions

There are several future directions for research on MBZ. One area of interest is the development of more efficient synthesis methods to increase the yield of MBZ. Additionally, further studies are needed to fully understand the mechanism of action of MBZ and its potential applications in various fields of scientific research. Further research is also needed to explore the potential use of MBZ in combination with other compounds for enhanced therapeutic effects.

Scientific Research Applications

MBZ has been studied for its potential applications in various fields of scientific research. One such area is cancer research, where MBZ has been shown to inhibit the growth of cancer cells in vitro and in vivo. MBZ has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, MBZ has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.